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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of GSK2236805, a research-grade chemical compound.

Hazard Identification and Classification
Before disposal, it is critical to understand the hazards associated with GSK2236805. Based

on available safety data, the compound presents the following risks:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Hazard Summary Table:
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Hazard
Classification

GHS Code Signal Word Description

Acute toxicity, oral

(Category 4)
H302 Warning

Harmful if swallowed.

[1]

Skin

corrosion/irritation

(Category 2)

H315 Warning
Causes skin irritation.

[1]

Serious eye

damage/eye irritation

(Category 2A)

H319 Warning
Causes serious eye

irritation.[1]

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

H335 Warning
May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE) and Safety
Precautions
When handling GSK2236805 for disposal, all personnel must adhere to strict safety protocols

to minimize exposure.

Engineering Controls: Always handle the compound in areas with adequate ventilation, such

as a fume hood. Ensure that a safety shower and eyewash station are readily accessible.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use compatible, chemically resistant gloves.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing.[1]
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Respiratory Protection: If dust or aerosols may be generated, use a suitable NIOSH-

approved respirator.[1]

Step-by-Step Disposal Protocol
The disposal of GSK2236805 must be managed as hazardous waste in accordance with

federal, state, and local regulations.[2] Never dispose of this chemical down the drain or in the

regular trash.[3][4]

Step 1: Waste Determination and Segregation

Classify the material as a hazardous waste.[3][4]

Do not mix GSK2236805 waste with other waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.[5][6] At a minimum,

segregate acids, bases, oxidizers, and flammable solvents.[6][7]

Step 2: Container Selection and Labeling

Select a waste container that is in good condition, leak-proof, and chemically compatible with

the compound and any solvents used.[3][5] The original container is often a suitable choice.

[5]

Affix a "Hazardous Waste" label to the container.[4][5]

The label must include the full chemical name ("GSK2236805"), the quantity, and a clear

description of all constituents and their percentages. Do not use abbreviations or chemical

formulas.[4][5]

Step 3: Waste Accumulation and Storage

Keep the waste container tightly sealed at all times, except when adding waste.[3][5]

Funnels left in the container opening are not acceptable.[6]

Store the container in a designated, secure hazardous waste accumulation area near the

point of generation.[5]
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Ensure the storage area has secondary containment to capture any potential leaks or spills.

[4]

Step 4: Scheduling and Pickup

Contact your institution's EHS department to schedule a waste pickup.[4] Follow their

specific procedures for making a request.

Do not abandon chemicals. You are responsible for all materials in your area, including those

inherited from previous occupants.[5]

Disposal of Contaminated Labware:

Labware (e.g., glassware, pipette tips) contaminated with GSK2236805 must also be treated

as hazardous waste.[4]

Package the contaminated items in a compatible, sealed container and label it clearly as

"Hazardous Waste," listing the chemical contaminant.[4]

Empty chemical containers must be triple-rinsed with a suitable solvent. This rinsate must be

collected and disposed of as hazardous waste.[4] After rinsing, the container may be

disposed of in the regular trash or recycled, depending on institutional policy.[2][4]

Experimental Workflow and Disposal Logic
The following diagram illustrates the procedural workflow for the proper disposal of

GSK2236805.
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Phase 1: Preparation & Hazard Assessment

Phase 2: Waste Handling & Containment

Phase 3: Storage & Final Disposal

Identify Waste:
GSK2236805

Consult Safety Data Sheet (SDS)
for Hazards

Don Personal Protective
Equipment (PPE)

Transfer Waste to Container
in a Fume Hood

Select Compatible
Waste Container

Label Container:
'Hazardous Waste' + Contents

Securely Seal Container

Store in Designated &
Secondary Containment Area

Segregate from
Incompatible Wastes

Submit Waste Pickup
Request to EHS

EHS Collects for
Final Disposal

Information & Material Flow

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GSK2236805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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